1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone

• IUPAC Name: 1-[(3S)-3-[2-aminoethyl(ethyl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C11H23N3O/c1-3-13(8-6-12)11-5-4-7-14(9-11)10(2)15/h11H,3-9,12H2,1-2H3/t11-/m0/s1
• InChI Key: GHEYYNJINYTZEO-NSHDSACASA-N
• Canonical SMILES: CCN(CCN)C1CCCN(C1)C(=O)C
• Isomeric SMILES: CCN(CCN)[C@H]1CCCN(C1)C(=O)C
• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol

Description

1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone is a chiral piperidine-based compound featuring an ethanone group at the 1-position and a substituted aminoethyl-ethylamine moiety at the 3-position of the piperidine ring. The (S)-configuration at the 3-position confers stereochemical specificity, which is critical for interactions in biological systems or materials science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: This compound can be synthesized through a multi-step process involving piperidine derivatives. The primary pathway includes the reaction between piperidine and ethylamine, followed by a subsequent modification to introduce the ethanone group. The synthesis requires specific conditions such as controlled temperature, pressure, and pH to yield a high-purity product.

Industrial Production Methods: In an industrial setting, the production of 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone involves large-scale reactors and continuous processing techniques. These methods are optimized for efficiency and cost-effectiveness, ensuring a consistent supply of the compound for various applications.

Chemical Reactions Analysis

Types of Reactions: 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone undergoes several types of reactions:

• Oxidation: This compound can be oxidized to form various oxidized derivatives.

• Reduction: It can be reduced to produce different amines and alcohols.

• Substitution: Common in producing derivatives with functional group modifications.

Common Reagents and Conditions: Reagents like hydrogen peroxide, palladium catalysts, and sodium borohydride are frequently used in reactions involving this compound. Reactions are generally conducted under mild to moderate conditions to prevent degradation of the product.

Major Products: Major products formed from these reactions include amides, amines, and substituted ethanones, which are often precursors for more complex molecules in pharmaceutical and industrial chemistry.

Scientific Research Applications

Medicinal Chemistry

1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone has been explored for its role in the development of new therapeutic agents. Its structural features allow it to interact with various biological targets, making it a candidate for drug design.

Case Study: Anticancer Activity
Research has indicated that compounds similar to 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone can inhibit the proliferation of cancer cells. For instance, studies on piperidine derivatives have shown promising results in targeting specific pathways involved in cancer cell growth, suggesting that this compound could be optimized for similar effects .

Neuropharmacology

The compound's piperidine core is associated with various neuropharmacological activities. It has potential applications in treating neurological disorders due to its ability to modulate neurotransmitter systems.

Case Study: Neurotransmitter Modulation
Research into piperidine derivatives has demonstrated their efficacy in enhancing neurotransmitter release and modulating receptor activity. Such properties could position 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone as a candidate for developing treatments for conditions like depression or anxiety .

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of compounds containing piperidine moieties. The ability of 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone to act against various pathogens could be valuable in developing new antimicrobial agents.

Case Study: Antimicrobial Efficacy
In vitro assays have shown that similar compounds exhibit significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This suggests that the compound could be further investigated for its potential as an antimicrobial agent .

Data Table: Summary of Applications

Application Area	Potential Use Cases	Relevant Findings
Medicinal Chemistry	Anticancer drug development	Inhibits cancer cell proliferation
Neuropharmacology	Treatment for neurological disorders	Modulates neurotransmitter systems
Antimicrobial Activity	Development of new antimicrobial agents	Active against Gram-positive and Gram-negative bacteria

Mechanism of Action

The compound's effects are primarily mediated through its interaction with molecular targets such as enzymes and receptors. It modulates biochemical pathways by binding to active sites, influencing the activity of target molecules. The specific pathways involved vary depending on the context of its application.

Comparison with Similar Compounds

Structural Analogs

Key structural analogs and their distinguishing features are summarized below:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Stereochemistry	CAS/Ref.
1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone (Target)	C12H23N3O*	~225.3*	Ethyl-ethylamine at 3-position	(S)-configured	Not provided
1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone	C12H25N3O	227.35	Ethyl-ethylamine at 2-position	Not specified	1353964-39-2
1-((S)-3-Methylamino-piperidin-1-yl)-ethanone	C8H16N2O	156.23	Methylamine at 3-position	(S)-configured	1353996-59-4
1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone	C12H23N3O	225.33	Cyclopropyl-ethylamine at 3-position	Not specified	1353944-64-5
1-[3-(2-Amino-ethoxymethyl)-piperidin-1-yl]-ethanone	C10H20N2O2	200.28	Ethoxy-methylamine at 3-position	Not specified	1353971-67-1

*Estimated based on analogs.

Key Observations:

Substituent Position and Stereochemistry : The target compound’s 3-position substituent and (S)-configuration distinguish it from analogs like the 2-position-substituted derivative (CAS 1353964-39-2) . Stereochemistry influences binding affinity in chiral environments, as seen in related (S)-configured piperidine derivatives .

Functional Group Modifications : Ethoxy-methylamine substituents (CAS 1353971-67-1) reduce basicity compared to primary amines, affecting pharmacokinetics .

Example Pathway:

Intermediate Formation: 2-Chloro-1-(3-aminopiperidin-1-yl)ethanone synthesis via chloroacetyl chloride and 3-aminopiperidine.

Amination : Reaction with N-ethylethylenediamine under basic conditions (e.g., DIPEA in NMP) .

Physicochemical Properties

Property	Target Compound*	1-((S)-3-Methylamino-piperidin-1-yl)-ethanone	1-[3-(2-Amino-ethoxymethyl)-piperidin-1-yl]-ethanone
Molecular Weight	~225.3	156.23	200.28
LogP (Predicted)	~0.5	-0.2	-0.6
Hydrogen Bond Donors	2	1	1
Rotatable Bonds	6	2	4

*Estimated using computational tools (e.g., XLogP3 ).

Biological Activity

The compound 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone (CAS No. 1354017-42-7) is a piperidine derivative notable for its potential biological activities. This article provides a comprehensive overview of its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

Property	Value
Molecular Formula	C12H23N3O
Molecular Weight	225.33052 g/mol
CAS Number	1354017-42-7
Synonyms	Ethanone, 1-[(3S)-3-[(2-aminoethyl)ethylamino]-1-piperidinyl]-

Pharmacological Effects

• Antimicrobial Activity : Preliminary studies indicate that compounds with similar structures exhibit significant antimicrobial properties against various bacterial strains, including Escherichia coli and Staphylococcus aureus. This suggests that 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone may also possess similar activity due to its structural analogies with known antimicrobial agents .
• CNS Activity : Piperidine derivatives are often investigated for their neuroactive properties. Compounds like 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone may interact with neurotransmitter systems, potentially influencing mood and cognitive functions. Research into related compounds has shown promise in treating conditions such as anxiety and depression .
• Antiviral Potential : Some studies have explored the antiviral activities of piperidine derivatives against viruses like hepatitis C. The mechanisms often involve inhibition of viral replication or interference with viral entry into host cells .

The exact mechanisms through which 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone exerts its biological effects are still under investigation. However, similar compounds have been shown to:

• Inhibit Enzymatic Activity : Many piperidine derivatives act by inhibiting specific enzymes crucial for microbial survival or viral replication.
• Modulate Receptor Activity : Interaction with neurotransmitter receptors could explain potential CNS effects, particularly through modulation of serotonin or dopamine pathways.

Study on Antimicrobial Activity

A study published in the Journal of Medicinal Chemistry evaluated various piperidine derivatives for their antimicrobial efficacy. It was found that certain structural modifications significantly enhanced activity against both Gram-positive and Gram-negative bacteria. This study serves as a basis for hypothesizing the potential efficacy of 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone in similar applications .

CNS Activity Investigation

Research focusing on the CNS effects of piperidine derivatives highlighted their potential as anxiolytic agents. A specific derivative demonstrated significant reductions in anxiety-like behaviors in animal models, suggesting that 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone could be explored further for its neuropharmacological properties .